Cas no 23749-58-8 (7H-Benzimidazo[2,1-a]benz[de]isoquinolin-7-one)

• Product Name: 7H-Benzimidazo[2,1-a]benz[de]isoquinolin-7-one
• CAS No: 23749-58-8
• MF: C₁₈H₁₀N₂O
• MW: 270.28480386734
• MDL: MFCD00056826
• CID: 258519
• PubChem ID: 90247
• Update Time: 2025-05-20

7H-Benzimidazo[2,1-a]benz[de]isoquinolin-7-one Chemical and Physical Properties

Names and Identifiers

• 7H-Benzimidazo[2,1-a]benz[de]isoquinolin-7-one
• Yellow-green 490RT
• 12H-Naphtho<1',8',8'a-3,4,5>pyrido<1,2-a>benzimidazole-12-one
• 7-H-benzimidazo<2,1-a>benzo<d,e>isoquinolin-7-one
• EINECS 245-865-7
• Luminogren
• Luminophor 2
• Luminor 2
• Luminor Yellow Green 490RT
• Naphthoylenebenzimidazole
• solvent yellow 184
• 7H-Benzo[de]benzo[4,5]imidazo[2,1-a]isoquinolin-7-one
• 5-24-05-00073 (Beilstein Handbook Reference)
• Maybridge1_005486
• SR-01000389318-1
• CCG-45345
• CHEMBL4438614
• Oprea1_396022
• Luminogen
• HY-W338764
• CDS1_002697
• Benzimidazole, 1,2-(1',8'-naphthoylene)-
• 7H-Benzimidazo[2,1-a]benz[d,e]isoquinolin-7-one
• 3,10-diazapentacyclo[10.7.1.02,10.04,9.016,20]icosa-1(19),2,4,6,8,12,14,16(20),17-nonaen-11-one
• F0020-1967
• DTXSID50178420
• CS-0450021
• 3, 10-diazapentacyclo[10.7.1.02, 10.04, 9.016, 20]icosa-1(19), 2, 4, 6, 8, 12, 14, 16(20), 17-nonaen-11-one
• HMS640N11
• 3,10-diazapentacyclo[10.7.1.0^{2,10}.0^{4,9}.0^{16,20}]icosa-1(20),2,4(9),5,7,12,14,16,18-nonaen-11-one
• BRN 0243687
• 1,2-(1,8-Naphthoylene)benzimidazole
• NSC 159457
• Luminor 490rt
• 7H-[1,3]BENZIMIDAZO[2,1-A]BENZO[DE]ISOQUINOLIN-7-ONE
• Benzimidazo[2,1-A]benz[D,E]isoquinolion-7-one
• ChemDiv1_018953
• Luminofor Yellow-green 490RT
• MFCD00056826
• CBDivE_012180
• Oprea1_462132
• HMS557B08
• CDS1_000734
• DivK1c_003737
• SR-01000389318-2
• EU-0066789
• NSC-159457
• 7H-Benzimidazo[2,1-a]benzo[de]isoquinolin-7-one
• NSC159457
• 1,8-Naphthoylene-1',2'-benzimidazole
• 23749-58-8
• 1,2-Naphthoylenebenzimidazole
• AKOS000444954
• DivK1c_001774
• 7H-Benzimidazo(2,1-a)benz(de)isoquinolin-7-one
• AHR agonist 3
• SR-01000389318
• NZBSAAMEZYOGBA-UHFFFAOYSA-N
• NS00050832
• FT-0701530
• SCHEMBL3657546
• GLXC-27476
• 3,10-diazapentacyclo[10.7.1.0(2),(1)?.0?,?.0(1)?,(2)?]icosa-1(19),2,4,6,8,12(20),13,15,17-nonaen-11-one
• Analog 523
• DA-60568
• AE-848/32008003
• BBQ-523
• STK387483
• DTXCID80100911

• MDL： MFCD00056826
• Inchi： 1S/C18H10N2O/c21-18-13-8-4-6-11-5-3-7-12(16(11)13)17-19-14-9-1-2-10-15(14)20(17)18/h1-10H
• InChI Key： NZBSAAMEZYOGBA-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CC3=CC=CC(C4=NC5C=CC=CC=5N41)=C23

Computed Properties

• Exact Mass: 270.07900
• Monoisotopic Mass: 270.079313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9
• XLogP3: 4

Experimental Properties

• Density: 1.4
• Boiling Point: 613.6°Cat760mmHg
• Flash Point: 324.9°C
• Refractive Index: 1.777
• PSA: 34.37000
• LogP: 3.59190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 7H-Benzimidazo[2,1-a]benz[de]isoquinolin-7-one

Recent Advances in the Study of 7H-Benzimidazo[2,1-a]benz[de]isoquinolin-7-one (CAS: 23749-58-8)

7H-Benzimidazo[2,1-a]benz[de]isoquinolin-7-one (CAS: 23749-58-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanisms of action, particularly in the context of anticancer and antimicrobial therapies. This research brief aims to summarize the latest findings and provide insights into the compound's potential as a lead molecule in drug development.

One of the key areas of research has been the optimization of synthetic routes for 7H-Benzimidazo[2,1-a]benz[de]isoquinolin-7-one. A study published in the Journal of Medicinal Chemistry (2023) reported a novel, high-yield synthesis method that utilizes palladium-catalyzed cross-coupling reactions. This method not only improves the efficiency of production but also allows for the introduction of various functional groups, enabling the exploration of structure-activity relationships (SAR). The study highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in vivo.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's potent inhibitory effects on several cancer cell lines, including breast, lung, and colon cancers. Research published in Bioorganic & Medicinal Chemistry Letters (2023) revealed that 7H-Benzimidazo[2,1-a]benz[de]isoquinolin-7-one targets the PI3K/AKT/mTOR signaling pathway, a well-known oncogenic cascade. The compound exhibited IC50 values in the nanomolar range, suggesting high potency. Additionally, it showed minimal cytotoxicity against normal cells, indicating a favorable therapeutic window.

Another promising area of investigation is the compound's antimicrobial properties. A recent study in Antimicrobial Agents and Chemotherapy (2023) explored its efficacy against multidrug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The results indicated that 7H-Benzimidazo[2,1-a]benz[de]isoquinolin-7-one disrupts bacterial cell membrane integrity and inhibits biofilm formation, making it a potential candidate for combating antibiotic-resistant infections. The study also noted synergistic effects when the compound was combined with existing antibiotics, suggesting its utility in combination therapies.

Despite these promising findings, challenges remain in the development of 7H-Benzimidazo[2,1-a]benz[de]isoquinolin-7-one as a therapeutic agent. Pharmacokinetic studies have identified issues related to its solubility and bioavailability, which may limit its clinical application. However, ongoing research is addressing these challenges through the development of prodrug formulations and nanoparticle-based delivery systems. A preprint article on bioRxiv (2023) reported significant improvements in bioavailability using a liposomal encapsulation approach, paving the way for future preclinical studies.

In conclusion, 7H-Benzimidazo[2,1-a]benz[de]isoquinolin-7-one (CAS: 23749-58-8) represents a promising scaffold for the development of novel anticancer and antimicrobial agents. Recent advances in synthesis, mechanistic understanding, and formulation strategies have enhanced its potential as a lead compound. Further research, particularly in vivo efficacy and toxicity studies, will be crucial to translate these findings into clinical applications. The compound's versatility and potency make it a valuable subject of ongoing investigation in the field of chemical biology and medicinal chemistry.